Cas no 1356761-95-9 (N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1356761-95-9
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 6430852
• PubChem ID: 56797035
• Update Time: 2025-05-20

N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1356761-95-9
• AKOS034510395
• N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide
• EN300-26688607
• Z649070952

• Inchi： 1S/C20H23N3O2/c21-13-20(8-1-2-9-20)22-19(25)16-11-18(24)23(12-16)17-7-6-14-4-3-5-15(14)10-17/h6-7,10,16H,1-5,8-9,11-12H2,(H,22,25)
• InChI Key： JOGANQQBAGODAS-UHFFFAOYSA-N
• SMILES： O=C(C1CC(N(C2C=CC3CCCC=3C=2)C1)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 337.17902698g/mol
• Monoisotopic Mass: 337.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide

Professional Introduction to N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1356761-95-9)

N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1356761-95-9, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The intricate structure of this compound, featuring a cyclopentyl ring substituted with a cyano group and an indene moiety linked to a pyrrolidine core, makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The chemical composition of N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide is characterized by its complex stereochemistry and functional groups. The presence of a cyano group at the cyclopentyl ring introduces a polar site for potential interactions with biological targets, while the indene ring system provides a rigid aromatic framework that can influence the compound's pharmacokinetic properties. The pyrrolidine core, with its oxopyrrolidine substituent, adds another layer of complexity, offering opportunities for further derivatization and optimization.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide has been studied as a potential lead compound in this context. Its unique structural features make it a promising candidate for further investigation in drug discovery programs. Researchers have explored its interactions with enzymes and receptors relevant to neurological disorders, cancer, and inflammation, among other conditions.

The synthesis of this compound involves multiple steps, including cycloaddition reactions, functional group transformations, and purification processes. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent biological evaluation. The use of transition metal catalysis and asymmetric synthesis techniques has enabled the construction of the complex framework in a controlled manner, allowing for the preparation of enantiomerically pure forms if needed.

The biological activity of N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide has been evaluated in various in vitro assays. Initial studies have shown promising results in terms of binding affinity to specific targets and modulation of signaling pathways. For instance, the compound has demonstrated inhibitory effects on certain kinases and ion channels that are implicated in diseases such as Alzheimer's and Parkinson's. These findings have prompted further investigation into its potential as a therapeutic agent.

In vivo studies have also been conducted to assess the pharmacokinetic properties and safety profile of this compound. Animal models have provided valuable insights into its distribution, metabolism, and excretion (ADME) characteristics. The results suggest that N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide exhibits favorable bioavailability and minimal toxicity at tested doses. These findings are crucial for advancing the compound into clinical trials and evaluating its therapeutic potential in human populations.

The development of novel pharmaceuticals relies heavily on the collaboration between chemists, biologists, and clinicians. N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide exemplifies this interdisciplinary approach. Its synthesis requires expertise in organic chemistry, while its biological evaluation necessitates knowledge in pharmacology and medicinal chemistry. The integration of these disciplines has led to innovative strategies for drug design and development.

The future prospects for N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxopyrrolidine-3-carboxamide are promising. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, computational modeling techniques are being employed to predict the binding modes of this compound with its target proteins. These efforts will accelerate the discovery process and facilitate the translation of laboratory findings into clinical applications.

In conclusion, N-(1-cyanocyclopentyl)-1-(2,3-dihydro-1H-inden-5-yl)-5-oxyoryolypyrrolidine carboxamide (CAS No. 1356761 95 9) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. With continued advancements in synthetic chemistry and biological evaluation techniques，this compound holds promise as a future therapeutic agent。